![molecular formula C21H23N3O3 B252361 N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide](/img/structure/B252361.png)
N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide
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Overview
Description
N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide, also known as MPAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indole-based molecules and has been found to possess several biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide is not fully understood. However, it has been suggested that this compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammation. In addition, this compound has been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in programmed cell death.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide is its ability to inhibit inflammation and tumor growth. This makes it a promising candidate for further research into the development of anti-inflammatory and anticancer drugs. However, one of the limitations of this compound is its relatively low solubility in water, which may pose challenges in its formulation and delivery.
Future Directions
There are several future directions for research on N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide. One potential area of research is the development of novel formulations and delivery methods that can enhance the solubility and bioavailability of this compound. Another potential area of research is the investigation of the potential synergistic effects of this compound with other compounds, such as chemotherapy drugs, to enhance their efficacy. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and its potential targets for therapeutic intervention.
Synthesis Methods
The synthesis of N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide involves the reaction of 2-methylphenol with chloroacetyl chloride to form 2-chloro-N-(2-methylphenoxy)acetamide. This intermediate is then reacted with 3-aminopropylindole-2-carboxylic acid to obtain the final product, this compound.
Scientific Research Applications
N-(3-{[(2-methylphenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and antitumor properties. In addition, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.
Properties
Molecular Formula |
C21H23N3O3 |
---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
N-[3-[[2-(2-methylphenoxy)acetyl]amino]propyl]-1H-indole-2-carboxamide |
InChI |
InChI=1S/C21H23N3O3/c1-15-7-2-5-10-19(15)27-14-20(25)22-11-6-12-23-21(26)18-13-16-8-3-4-9-17(16)24-18/h2-5,7-10,13,24H,6,11-12,14H2,1H3,(H,22,25)(H,23,26) |
InChI Key |
DEQLYYQITQUMSF-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1OCC(=O)NCCCNC(=O)C2=CC3=CC=CC=C3N2 |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCCCNC(=O)C2=CC3=CC=CC=C3N2 |
Origin of Product |
United States |
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